Cas no 844683-49-4 (3,3',5-Trichlorobenzhydrol)

• Product Name: 3,3',5-Trichlorobenzhydrol
• CAS No: 844683-49-4
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• MDL: MFCD06201303
• CID: 4787366
• Update Time: 2026-02-27

3,3',5-Trichlorobenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3,3',5-Trichlorobenzhydrol
• (3-Chlorophenyl)(3,5-dichlorophenyl)methanol

• MDL： MFCD06201303
• Inchi： 1S/C13H9Cl3O/c14-10-3-1-2-8(4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7,13,17H
• InChI Key： ZMTMMOKKPHMKDQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC=C(C=1)Cl)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Additional information on 3,3',5-Trichlorobenzhydrol

Recent Advances in the Study of 3,3',5-Trichlorobenzhydrol (CAS: 844683-49-4) in Chemical and Biomedical Research

3,3',5-Trichlorobenzhydrol (CAS: 844683-49-4) is a chlorinated benzhydrol derivative that has recently garnered attention in chemical and biomedical research due to its potential applications in pharmaceuticals and agrochemicals. This compound, characterized by its trichlorinated aromatic structure, has been the subject of several studies aimed at elucidating its synthesis, properties, and biological activities. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthetic pathways for 3,3',5-Trichlorobenzhydrol, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Organic Chemistry reported a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. The study underscored the compound's potential as a building block for more complex molecules in drug discovery.

In the biomedical arena, 3,3',5-Trichlorobenzhydrol has been investigated for its pharmacological properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its role as a modulator of cytochrome P450 enzymes, which are critical in drug metabolism. The findings suggested that this compound could serve as a lead structure for developing novel enzyme inhibitors, potentially addressing drug-drug interactions in therapeutic regimens. Additionally, its anti-inflammatory and antioxidant properties were evaluated in vitro, showing promising results in reducing oxidative stress in neuronal cells.

The agrochemical potential of 3,3',5-Trichlorobenzhydrol has also been a focal point of recent research. A study published in Pest Management Science in 2023 demonstrated its efficacy as a precursor for synthesizing herbicides with selective activity against broadleaf weeds. The compound's unique chlorination pattern was found to enhance its binding affinity to target enzymes in weeds, offering a new avenue for developing environmentally friendly herbicides. These findings align with the growing demand for sustainable agricultural solutions.

Despite these advancements, challenges remain in the widespread application of 3,3',5-Trichlorobenzhydrol. Issues such as scalability of synthesis, stability under various environmental conditions, and comprehensive toxicological profiling need to be addressed. Future research directions may include computational modeling to predict its interactions with biological targets and large-scale field trials to assess its agrochemical performance. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 3,3',5-Trichlorobenzhydrol (CAS: 844683-49-4) represents a versatile compound with significant promise in both pharmaceutical and agrochemical applications. The latest research highlights its synthetic accessibility, biological activity, and potential for innovation in drug and herbicide development. As studies continue to uncover its multifaceted properties, this compound is poised to play a pivotal role in advancing chemical and biomedical research.